1-(3,5-Dimethylisoxazol-4-yl)ethanone

• IUPAC Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• InChI: InChI=1S/C7H9NO2/c1-4-7(5(2)9)6(3)10-8-4/h1-3H3
• InChI Key: LNOJLNSJFRTBHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)C
• Molecular Formula: C7H9NO2
• DSSTOX Substance ID: DTXSID00507988
• Molecular Weight: 139.15 g/mol
• CAS RN: 35166-20-2

Description

1-(3,5-Dimethylisoxazol-4-yl)ethanone is a chemical compound with the molecular formula C7H9NO2. It is a member of the oxazole family, which are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring.

Synthesis Analysis

The synthesis of 1-(3,5-Dimethylisoxazol-4-yl)ethanone and its derivatives has been the subject of various studies. For instance, one study designed and synthesized derivatives of this compound as potent BRD4 inhibitors. The synthesis involved replacing the benzene ring in the compound with phthalazinone and substituting the carbonyl group with various fragments to interact with the ZA channel of BRD4.

Molecular Structure Analysis

The molecular structure of 1-(3,5-Dimethylisoxazol-4-yl)ethanone comprises a five-membered isoxazole ring attached to an ethanone group. The isoxazole ring contains two carbon atoms, two nitrogen atoms, and an oxygen atom.

Scientific Research Applications

Synthesis of Isoxazole Derivatives

1-(3,5-Dimethylisoxazol-4-yl)ethanone: serves as a precursor in the synthesis of various isoxazole derivatives. These derivatives are synthesized and characterized by spectroscopy and single crystal X-ray diffraction. .

Drug Design and Development

This compound is utilized in the design and synthesis of new drugs. .

Computational Chemistry Studies

The compound’s structure has been optimized using Density Functional Theory (DFT) calculations. .

Biological Activity Assessment

Researchers have assessed the biological activities of derivatives, such as their inhibitory effects on enzymes like BRD4, which play a role in cancer progression. .

Future Directions

The future directions for the study of 1-(3,5-Dimethylisoxazol-4-yl)ethanone could involve further exploration of its derivatives as potential BRD4 inhibitors. Additionally, more research could be conducted to understand its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

The primary target of the compound “1-(3,5-Dimethylisoxazol-4-yl)ethanone” is BRD4 . BRD4, or Bromodomain-containing protein 4, is a protein that has been shown to play a crucial role in cancer therapy . It is particularly effective in the treatment of TNBC, a subtype of breast cancer .

Mode of Action

The compound interacts with its target, BRD4, by inhibiting its activity . In a study, a derivative of the compound, DDT26, demonstrated significant anti-proliferative activity against both TNBC cell lines and MCF-7 cells . The phthalazinone moiety of DDT26 mimicked the PAPR1 substrate, resulting in DDT26 displaying a moderate inhibitory effect on PARP1 .

Biochemical Pathways

The compound’s interaction with BRD4 leads to a series of downstream effects. Notably, DDT26 was shown to modulate the expression of c-MYC and γ-H2AX, induce DNA damage, inhibit cell migration and colony formation, and arrest the cell cycle at the G1 phase in MCF-7 cells .

Result of Action

The result of the compound’s action is significant anti-proliferative activity against certain cancer cell lines . This includes inducing DNA damage, inhibiting cell migration and colony formation, and causing cell cycle arrest .

Synthesis routes and methods

Procedure details

A solution of 580 mg (3.15 mmol) of N-methoxy-N-methyl-3,5-dimethylisoxazole-4-carboxamide in 20 mL of THF is cooled to 0° C. A solution of 1.57 mL (4.72 mmol) of 3 M methylmagnesium bromide in ether is added. After stirring for 4 hours at room temperature, the reaction medium is taken up in 10 mL of 1 N HCl and stirred for a further 1 hour at room temperature. The mixture is then basified with K2CO3 and extracted with ethyl acetate. The organic phase is dried over magnesium sulfate and evaporated to dryness to give 420 mg of 1-(3,5-dimethylisoxazol-4-yl)ethanone, corresponding to the following characteristics: